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Cat. No.: B15295348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Juncuenin A, more commonly known in the scientific literature as juncusol, is a naturally

occurring dihydrophenanthrene that has garnered significant interest for its cytotoxic and

antimicrobial properties. First isolated from the estuarine marsh plant Juncus roemerianus, this

compound has become a focal point for studies exploring novel anticancer and antimicrobial

agents. This technical guide provides a comprehensive overview of the chemical structure,

biological activity, and experimental methodologies related to juncusol, presenting key data in a

structured format to facilitate research and development efforts.

Chemical Structure and Properties
Juncusol is a tricyclic aromatic compound belonging to the phenanthrene class. Its core

structure is a 9,10-dihydrophenanthrene skeleton substituted with hydroxyl, methyl, and vinyl

groups.

Systematic IUPAC Name: 5-ethenyl-1,6-dimethyl-9,10-dihydrophenanthrene-2,7-diol[1]

Chemical Formula: C₁₈H₁₈O₂[1]

Molecular Weight: 266.34 g/mol [2]

CAS Number: 62023-90-9[1]
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The presence of hydroxyl groups and a vinyl substituent are key features contributing to its

biological activity. The planarity of the aromatic rings and the stereochemistry of the

dihydrophenanthrene core are also crucial for its interaction with biological targets.

Biological Activity
Juncusol has demonstrated a range of biological activities, with its cytotoxic and antimicrobial

effects being the most extensively studied.

Cytotoxic Activity
Juncusol exhibits significant cytotoxicity against various cancer cell lines. This activity is

believed to be a key contributor to its potential as an antineoplastic agent. The flow cytometric

cell-cycle analysis of juncusol revealed that treatment of HeLa cells for 24 hours led to an

increase in the cell population in the G2/M and sub-G1 phases, suggesting an induction of

apoptosis.[3]

Cell Line Activity IC₅₀ / ED₅₀ Reference

Human Epidermoid

Nasopharynx

Carcinoma (KB)

Cytotoxic ED₅₀ = 0.3 µg/mL [4]

Human Cervical

Cancer (HeLa)
Antiproliferative IC₅₀ = 0.5 µM [4]

Human Lymphoblastic

Leukemia (CCRF-

CEM)

Cytotoxic IC₅₀ = 9.3 µg/mL [5]

Mouse Melanoma (B-

16)
Cytotoxic IC₅₀ = 17.5 µg/mL [5]

Mouse Lymphocytic

Leukemia (L-1210)
Cytotoxic IC₅₀ = 10.2 µg/mL [5]

Antimicrobial Activity
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Juncusol has also been shown to possess antimicrobial properties, particularly against Gram-

positive bacteria. This broadens its potential therapeutic applications beyond oncology. The

antimicrobial activity is thought to be related to its phenolic nature.[5][6]

Microorganism Activity Reference

Bacillus subtilis Antimicrobial [6]

Staphylococcus aureus Antimicrobial [6]

Experimental Protocols
Isolation of Juncusol from Juncus roemerianus
The original isolation of juncusol was reported by D. Howard Miles and his team in 1977. The

general workflow for the isolation of phenanthrenes from Juncus species is outlined below.
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General Workflow for Juncusol Isolation

Dried and ground
Juncus roemerianus plant material

Methanol Extraction

Solvent-Solvent Partitioning
(e.g., n-hexane, chloroform, ethyl acetate)

Column Chromatography
(e.g., Silica Gel)

Further Purification
(e.g., HPLC)

Pure Juncusol

 

MTT Assay Workflow

Seed cancer cells in a
96-well plate

Treat cells with varying
concentrations of Juncusol

Incubate for a specified period
(e.g., 24-72 hours)

Add MTT solution to each well

Incubate to allow formazan
crystal formation

Add solubilizing agent
(e.g., DMSO)

Measure absorbance at a specific
wavelength (e.g., 570 nm)

Calculate cell viability and IC₅₀ values

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15295348?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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